Cas no 1261905-69-4 (2-(2-Formylthiophen-4-YL)-6-methylbenzoic acid)

• Product Name: 2-(2-Formylthiophen-4-YL)-6-methylbenzoic acid
• CAS No: 1261905-69-4
• MF: C₁₃H₁₀O₃S
• MW: 246.281702518463
• MDL: MFCD18319812
• CID: 2762561
• PubChem ID: 53225730
• Update Time: 2025-06-26

2-(2-Formylthiophen-4-YL)-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Formylthiophen-4-yl)-6-methylbenzoic acid, 95%
• DTXSID70689462
• 1261905-69-4
• SCHEMBL2560868
• MFCD18319812
• 2-(2-FORMYLTHIOPHEN-4-YL)-6-METHYLBENZOIC ACID
• 2-(2-Formylthiophen-4-YL)-6-methylbenzoic acid

• MDL： MFCD18319812
• Inchi： 1S/C13H10O3S/c1-8-3-2-4-11(12(8)13(15)16)9-5-10(6-14)17-7-9/h2-7H,1H3,(H,15,16)
• InChI Key： YLJAISCPJJLURJ-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)C1C=CC=C(C)C=1C(=O)O

Computed Properties

• Exact Mass: 246.03506535Da
• Monoisotopic Mass: 246.03506535Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 82.6Ų

Additional information on 2-(2-Formylthiophen-4-YL)-6-methylbenzoic acid

Introduction to 2-(2-Formylthiophen-4-YL)-6-methylbenzoic acid (CAS No. 1261905-69-4)

2-(2-Formylthiophen-4-YL)-6-methylbenzoic acid (CAS No. 1261905-69-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-(2-Formylthiophen-4-YL)-6-methylbenzoic acid consists of a benzoic acid moiety substituted with a 2-formylthiophen-4-yl group and a methyl group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an intriguing subject for both academic and industrial research.

Recent studies have highlighted the multifaceted roles of 2-(2-Formylthiophen-4-YL)-6-methylbenzoic acid in various biological processes. For instance, its ability to modulate specific enzymes and receptors has been extensively investigated. One notable area of research is its potential as an inhibitor of certain enzymes involved in inflammatory pathways. This property makes it a promising candidate for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-(2-Formylthiophen-4-YL)-6-methylbenzoic acid has also shown potential as an antioxidant. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular diseases, and neurodegenerative disorders. Studies have demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage.

The pharmacokinetic properties of 2-(2-Formylthiophen-4-YL)-6-methylbenzoic acid have also been evaluated in preclinical studies. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its potential use as a therapeutic agent.

To further explore the therapeutic potential of 2-(2-Formylthiophen-4-YL)-6-methylbenzoic acid, several clinical trials are currently underway. These trials aim to assess the safety, efficacy, and tolerability of the compound in human subjects. Preliminary results from these trials have been encouraging, with the compound demonstrating promising therapeutic effects without significant adverse effects.

The synthetic routes for the preparation of 2-(2-Formylthiophen-4-YL)-6-methylbenzoic acid have been well-documented in the literature. Various methods have been developed to synthesize this compound efficiently and cost-effectively. These synthetic strategies involve multi-step reactions that utilize readily available starting materials and reagents. The optimization of these synthetic routes is crucial for large-scale production and commercialization of the compound.

In conclusion, 2-(2-Formylthiophen-4-YL)-6-methylbenzoic acid (CAS No. 1261905-69-4) is a promising organic compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for the development of novel therapeutic agents. Ongoing research and clinical trials continue to uncover new insights into its potential uses, paving the way for future advancements in drug discovery and development.